Cas no 1354026-48-4 (2-Amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-cyclopropylpropanamide)

• Product Name: 2-Amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-cyclopropylpropanamide
• CAS No: 1354026-48-4
• MF: C₁₈H₂₇N₃O
• MW: 301.42648434639
• CID: 2155438
• Update Time: 2025-07-18

2-Amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-cyclopropylpropanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(1-benzyl-piperidin-3-yl)-n-cyclopropyl-propionamide
• 2-Amino-N-((S)-1-benzylpiperidin-3-yl)-N-cyclopropylpropanamide
• 2-Amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-cyclopropylpropanamide

• Inchi： 1S/C18H27N3O/c1-14(19)18(22)21(16-9-10-16)17-8-5-11-20(13-17)12-15-6-3-2-4-7-15/h2-4,6-7,14,16-17H,5,8-13,19H2,1H3/t14?,17-/m0/s1
• InChI Key： GVLDNPVFNOZPCG-JRZJBTRGSA-N
• SMILES： O=C(C(C)N)N([C@@H]1CN(CC2C=CC=CC=2)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-cyclopropylpropanamide

Introduction to 2-Amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-cyclopropylpropanamide (CAS No. 1354026-48-4)

2-Amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-cyclopropylpropanamide, with the CAS number 1354026-48-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes both aromatic and aliphatic moieties. The presence of multiple chiral centers, particularly the (3S)-configuration of the piperidine ring, makes this molecule a subject of intense interest for medicinal chemists seeking to develop novel therapeutic agents.

The structural features of 2-Amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-cyclopropylpropanamide contribute to its unique chemical properties and potential biological activities. The benzyl group attached to the piperidine ring introduces a hydrophobic region, while the cyclopropyl moiety adds rigidity to the overall structure. These characteristics are often exploited in drug design to enhance binding affinity and selectivity. Furthermore, the amide functionality provides a site for further chemical modification, allowing for the development of derivatives with tailored properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperidine derivatives. Piperidines are known for their role in various bioactive compounds, including antipsychotics, antivirals, and central nervous system (CNS) drugs. The specific configuration of (3S)-1-benzylpiperidin-3-yl in this compound suggests that it may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The combination of structural complexity and functional diversity makes it an attractive starting point for medicinal chemists. Researchers have been particularly interested in its potential applications in treating neurological disorders, where precise molecular interactions are crucial. The cyclopropyl group, in particular, has been shown to enhance binding affinity in certain drug candidates, suggesting that it may play a key role in the pharmacological activity of this compound.

The synthesis of 2-Amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-cyclopropylpropanamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. The use of chiral auxiliaries and catalysts has been instrumental in achieving the desired stereochemical purity. These techniques have enabled researchers to produce enantiomerically pure samples, which are essential for evaluating biological activity.

Recent studies have begun to explore the biological profile of this compound. Preliminary experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The benzylpiperidine moiety is known to interact with various targets, including serotonin receptors and ion channels. The cyclopropyl group may further modulate these interactions, leading to novel pharmacological effects. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of new drug candidates relies heavily on understanding their interaction with biological targets at a molecular level. Computational methods, such as molecular docking and molecular dynamics simulations, have become indispensable tools in modern drug discovery. These techniques allow researchers to predict how a molecule will bind to a target protein and assess its potential efficacy. In the case of 2-Amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-cyclopropylpropanamide, computational studies have provided valuable insights into its binding mode and predicted interactions.

The (3S)-configuration of the piperidine ring is particularly important for determining its biological activity. Chirality can significantly influence how a molecule interacts with biological targets, often leading to differences in potency and selectivity. The synthesis and characterization of enantiomerically pure forms of this compound are essential for understanding its pharmacological profile fully. Recent advances in analytical techniques have made it possible to study these complex molecules with high precision.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like 2-Amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-cyclopropylpropanamide represent promising leads that could lead to novel treatments for various diseases. The complexity of their structures presents both challenges and opportunities for medicinal chemists. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the discovery process and bring new drugs to market more efficiently.

In conclusion, 2-Amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-cyclopropylpropanamide (CAS No. 1354026-48-4) is a structurally intricate compound with significant potential as a pharmacological lead molecule. Its unique combination of functional groups and stereochemistry makes it an attractive candidate for further investigation into treating neurological disorders and other conditions. As research continues to uncover new insights into its biological activity and mechanism of action, this compound holds promise for contributing to the development of next-generation therapeutics.